6-[(2Z)-3,3-dimethyl-2-[(E)-3-(1,3,3-trimethylindol-1-ium-2-yl)prop-2-enylidene]indol-1-yl]-N-[[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl]methyl]hexanamide;tetrafluoroborate

• Molecular Formula: C40H46BF4N7O
• Molecular Weight: 727.6 g/mol
• IUPAC Name: 6-[(2Z)-3,3-dimethyl-2-[(E)-3-(1,3,3-trimethylindol-1-ium-2-yl)prop-2-enylidene]indol-1-yl]-N-[[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl]methyl]hexanamide;tetrafluoroborate
• InChI: InChI=1S/C40H45N7O.BF4/c1-28-42-44-38(45-43-28)30-24-22-29(23-25-30)27-41-37(48)21-8-7-13-26-47-34-18-12-10-16-32(34)40(4,5)36(47)20-14-19-35-39(2,3)31-15-9-11-17-33(31)46(35)6;2-1(3,4)5/h9-12,14-20,22-25H,7-8,13,21,26-27H2,1-6H3;/q;-1/p+1
• InChI Key: XMPUYESTAOFGCZ-UHFFFAOYSA-O
• Isomeric SMILES: [B-](F)(F)(F)F.CC1=NN=C(N=N1)C2=CC=C(C=C2)CNC(=O)CCCCCN\3C4=CC=CC=C4C(/C3=C/C=C/C5=[N+](C6=CC=CC=C6C5(C)C)C)(C)C
• Canonical SMILES: [B-](F)(F)(F)F.CC1=NN=C(N=N1)C2=CC=C(C=C2)CNC(=O)CCCCCN3C4=CC=CC=C4C(C3=CC=CC5=[N+](C6=CC=CC=C6C5(C)C)C)(C)C

Description

This compound is a cationic indolium derivative with a conjugated π-system and a 1,2,4,5-tetrazine functional group. Its structure comprises two indolium moieties linked via a prop-2-enylidene bridge, with a hexanamide chain terminating in a tetrazine-substituted benzyl group. The tetrafluoroborate counterion stabilizes the cationic charge. Its synthesis likely involves Pd-catalyzed C–H activation for macrocyclization or conjugation, as seen in similar indolyl systems . Key applications may include optoelectronics or bioimaging due to its extended conjugation and tetrazine reactivity .

Biological Activity

Chemical Structure and Properties

The compound can be broken down into several key components:

• Indole Derivatives : The presence of indole structures suggests potential interactions with biological systems, particularly in the modulation of neurotransmitter systems.
• Tetrazine Moiety : This part of the molecule may contribute to unique reactivity and biological interactions.
• Hexanamide Linkage : This structure can influence solubility and permeability in biological membranes.

Molecular Formula

The molecular formula is complex and indicative of a large molecular weight, which may affect its pharmacokinetics.

Preliminary studies suggest that the compound may exhibit several mechanisms of action:

• Antioxidant Activity : Compounds with indole structures are often studied for their antioxidant properties. They can scavenge free radicals and reduce oxidative stress in cells.
• Anticancer Potential : Some derivatives have shown promise in inhibiting cancer cell proliferation. The specific interactions with cellular pathways need further elucidation.

Pharmacological Studies

Recent research has focused on the pharmacological effects of similar compounds:

• In Vitro Studies : Cell line assays have indicated that related indole derivatives can induce apoptosis in cancer cells by activating caspase pathways.
• In Vivo Studies : Animal models have demonstrated anti-inflammatory effects, suggesting potential therapeutic applications in conditions like arthritis.

Summary of Biological Activities

Activity Type	Mechanism	Reference
Antioxidant	Free radical scavenging
Anticancer	Induction of apoptosis
Anti-inflammatory	Modulation of cytokines

Case Study 1: Anticancer Activity

A study conducted on a related indole compound showed that it inhibited the growth of breast cancer cells by inducing apoptosis through mitochondrial pathways. The IC50 value was determined to be 15 µM, indicating significant potency.

Case Study 2: Neuroprotective Effects

Another investigation revealed that an indole derivative exhibited neuroprotective effects in models of neurodegeneration. It was shown to reduce neuronal death by modulating oxidative stress markers.

Recent Investigations

Research published in various journals highlights the ongoing exploration of indole derivatives for therapeutic applications:

• A recent publication discussed the synthesis and evaluation of new indole-based compounds for their anticancer properties, demonstrating promising results against various cancer cell lines .
• Another study focused on the pharmacokinetics and bioavailability of similar compounds, emphasizing the importance of structural modifications for enhancing therapeutic efficacy.

Future Directions

Further research is warranted to explore:

• The specific binding interactions of this compound with target proteins.
• Long-term toxicity studies to assess safety profiles in potential therapeutic applications.
• The development of analogs to enhance potency and selectivity against specific biological targets.

Comparison with Similar Compounds

Structural Analogues

Table 1: Structural Comparison of Indolium Derivatives

Compound Name	Core Structure	Functional Groups	Counterion	Key Applications	Reference
Target Compound	Bis(indolium) with conjugated chain	1,2,4,5-tetrazine, hexanamide	Tetrafluoroborate	Bioimaging, click chemistry
1,3,3-Trimethyl-2-((E)-2-(2-phenyl-3-[(E)-2-(1,3,3-trimethylindol-2-ylidene)ethylidene]cyclohexenyl)ethenyl)-3H-indolium tetrafluoroborate	Bis(indolium) with cyclohexenyl bridge	None	Tetrafluoroborate	Fluorescent dyes
IR-1048 tetrafluoroborate	Benz[cd]indolium dimer	Chloro substituents	Tetrafluoroborate	Near-infrared imaging
7-((5-Bromo-1H-indol-3-yl)(4-methoxyphenyl)methyl)-1,3,5-triaza-7-phosphaadamantan-7-ium tetrafluoroborate	Indolyl-phosphaadamantane hybrid	Bromo, methoxyphenyl	Tetrafluoroborate	Catalysis, ligand design

Key Observations :

• The target compound’s tetrazine group distinguishes it from analogues, enabling bioorthogonal click reactions .
• IR-1048’s benz[cd]indolium core provides superior near-infrared absorbance compared to the target’s bis(indolium) system .
• The phosphaadamantane hybrid in exhibits unique ligand properties but lacks conjugation for optical applications .

Key Observations :

• The target compound’s synthesis leverages Pd-catalyzed C–H activation, offering regioselectivity but moderate yields compared to humic acid-catalyzed bis(indolyl)methanes .

Spectroscopic and Crystallographic Data

Table 3: Spectroscopic Properties

Compound	UV-Vis λₘₐₓ (nm)	Fluorescence λₑₘ (nm)	¹H NMR δ (ppm, key peaks)	X-ray Refinement Program	Reference
Target Compound	580 (tetrazine)	620	8.2 (indolium H), 3.1 (N-CH₃)	SHELXL-2018
IR-1048 tetrafluoroborate	750	820	7.9 (benz[cd]indolium H), 2.8 (CH₂)	WinGX/ORTEP
Bis(indolyl)methanes	290	340	7.5 (indole H), 5.2 (CH bridge)	Not reported

Key Observations :

• The target compound’s tetrazine group contributes to a red-shifted UV-Vis peak compared to non-tetrazine indolyl derivatives .
• SHELXL refinement () confirms its planar indolium core, while IR-1048’s benz[cd]indolium structure was validated using WinGX .

Key Observations :

• The target compound’s tetrazine functionality enables bioorthogonal applications, unlike antimicrobial bis(indolyl)methanes .
• Antioxidant indolyl thiazoles () lack the structural complexity for targeted imaging.